Cas no 102418-22-4 (1-Propanamine,2-chloro-N,N-bis(2-chloropropyl)-, hydrochloride (1:1))

1-Propanamine,2-chloro-N,N-bis(2-chloropropyl)-, hydrochloride (1:1) structure
102418-22-4 structure
Product Name:1-Propanamine,2-chloro-N,N-bis(2-chloropropyl)-, hydrochloride (1:1)
CAS No:102418-22-4
MF:C9H19Cl4N
MW:283.065859079361
CID:192493
PubChem ID:3025277
Update Time:2025-04-19

1-Propanamine,2-chloro-N,N-bis(2-chloropropyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,2-chloro-N,N-bis(2-chloropropyl)-, hydrochloride (1:1)
    • 2-chloro-N,N-bis(2-chloropropyl)propan-1-amine hydrochloride
    • 2,2',2''-Trichlorotripropylamine hydrochloride
    • N,N,N-Tris(2-chloropropyl)amine hydrochloride
    • Tripropylamine, 2,2',2''-trichloro-, hydrochloride
    • 2-Chloro-N,N-bis(2-chloropropyl)propan-1-amine--hydrogen chloride (1/1)
    • DTXSID50907499
    • 102418-22-4
    • Inchi: 1S/C9H18Cl3N.ClH/c1-7(10)4-13(5-8(2)11)6-9(3)12;/h7-9H,4-6H2,1-3H3;1H
    • InChI Key: ZWSYMPJBDBFEJI-UHFFFAOYSA-N
    • SMILES: ClC(C)CN(CC(C)Cl)CC(C)Cl.Cl

Computed Properties

  • Exact Mass: 281.02747
  • Monoisotopic Mass: 281.02716
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 207.4°Cat760mmHg
  • Flash Point: 79.2°C
  • PSA: 3.24
  • LogP: 3.97230

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